Cas no 2138186-14-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138186-14-6
• MF: C₇H₁₅NO₃S₂
• MW: 225.328899621964
• CID: 5259847
• PubChem ID: 165993313
• Update Time: 2025-06-23

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2138186-14-6
• EN300-372630
• 4-[ethyl(imino)oxo-lambda6-sulfanyl]-1lambda6-thiane-1,1-dione
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H15NO3S2/c1-2-13(8,11)7-3-5-12(9,10)6-4-7/h7-8H,2-6H2,1H3
• InChI Key： IANHDJITOJOKIC-UHFFFAOYSA-N
• SMILES： S(CC)(C1CCS(CC1)(=O)=O)(=N)=O

Computed Properties

• Exact Mass: 225.04933569g/mol
• Monoisotopic Mass: 225.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 417.4±55.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2138186-14-6 and Product Name: INDEX NAME NOT YET ASSIGNED

Compound with the CAS number 2138186-14-6 is a chemical entity that has garnered significant attention in the field of pharmaceutical research and development. As of the latest advancements, this compound has been identified as a potential candidate for various therapeutic applications, particularly in the domain of bioactive molecules. TheCAS registry number, 2138186-14-6, serves as a unique identifier, ensuring precise documentation and communication within the scientific community.

The product name, INDEX NAME NOT YET ASSIGNED, reflects the preliminary stage of its commercialization and research. However, the chemical properties and potential biological activities of this compound have already sparked considerable interest among researchers. The molecular structure of CAS No. 2138186-14-6 suggests a complex arrangement of functional groups, which may contribute to its unique interactions with biological targets.

In recent years, there has been a surge in the exploration of novel bioactive compounds for treating multifaceted diseases. The compound in question has been subjected to rigorous computational and experimental studies to elucidate its mechanism of action. Preliminary findings indicate that it may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug discovery.

The synthesis of CAS No. 2138186-14-6 involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as organometallic chemistry and flow synthesis have been employed to optimize the production process. These methodologies not only enhance efficiency but also minimize environmental impact, aligning with contemporary green chemistry principles.

One of the most intriguing aspects of this compound is its potential role in modulating cellular pathways associated with inflammation and oxidative stress. Recent studies have demonstrated that molecules with similar structural features can significantly reduce markers of inflammation in vitro. Further research is ongoing to validate these findings in vivo and to explore possible therapeutic applications.

The pharmacokinetic profile of CAS No. 2138186-14-6 is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. Initial pharmacokinetic studies suggest favorable properties such as good solubility and stability, which are essential for formulation development.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development pipeline for this compound. By leveraging cutting-edge technologies such as high-throughput screening and CRISPR-based assays, researchers aim to identify optimal dosages and delivery mechanisms. These collaborative initiatives are expected to bring this novel entity closer to clinical validation.

The regulatory landscape for new chemical entities like CAS No. 2138186-14-6 is stringent but well-defined. Compliance with guidelines set by agencies such as the FDA and EMA is mandatory for any compound intended for human use. Researchers are meticulously documenting every step of the development process to ensure adherence to regulatory standards.

Future directions in the research of INDEX NAME NOT YET ASSIGNED include exploring its potential in combination therapies. The synergistic effects of combining multiple bioactive compounds have shown promise in treating resistant forms of diseases. Preliminary data suggest that CAS No. 2138186-14-6 may enhance the efficacy of existing treatments when used in conjunction with other therapeutic agents.

The economic implications of successfully commercializing this compound cannot be overstated. The pharmaceutical industry invests billions annually in drug discovery, with a significant portion allocated to compounds that never reach the market. However, entities like CAS No. 2138186-14-6 hold the potential to alter this landscape by offering innovative solutions to unmet medical needs.

In conclusion, CAS No. 2138186-14-6 represents a significant advancement in pharmaceutical research. With its unique chemical properties and promising biological activities, it stands at the forefront of drug discovery efforts aimed at addressing complex diseases. As research progresses, we can anticipate further insights into its therapeutic potential and commercial viability under its product name: INDEX NAME NOT YET ASSIGNED.